4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride

• IUPAC Name: 4-[2-[2-(4-phenylphenoxy)ethoxy]ethyl]morpholine;hydrochloride
• InChI: InChI=1S/C20H25NO3.ClH/c1-2-4-18(5-3-1)19-6-8-20(9-7-19)24-17-16-23-15-12-21-10-13-22-14-11-21;/h1-9H,10-17H2;1H
• InChI Key: WYCIIUSAPOWDGC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOCCOC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C20H26ClNO3
• Molecular Weight: 363.9 g/mol

Description

4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride, also known as BRL-37344, is a selective β3-adrenoceptor agonist that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride acts as a selective agonist for β3-adrenoceptors, which are primarily found in adipose tissue, smooth muscle, and the bladder. Activation of these receptors leads to increased lipolysis, decreased insulin resistance, and relaxation of smooth muscle. This compound has also been shown to have a positive effect on bladder function, making it a potential treatment for urinary incontinence.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including increased lipolysis, decreased insulin resistance, and relaxation of smooth muscle. It has also been shown to improve bladder function and reduce urinary incontinence.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride in lab experiments is its selectivity for β3-adrenoceptors, which allows for more specific and targeted research. However, one limitation is that it may not accurately represent the effects of other compounds that activate multiple adrenoceptors.

Future Directions

There are numerous future directions for research involving 4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride. One area of interest is its potential use in the treatment of obesity and metabolic disorders. Further research is also needed to fully understand its effects on bladder function and urinary incontinence. Additionally, there may be potential for the development of new therapies based on the biochemical and physiological effects of this compound.

Scientific Research Applications

4-{2-[2-(4-biphenylyloxy)ethoxy]ethyl}morpholine hydrochloride has been widely used in scientific research for its ability to selectively activate β3-adrenoceptors. This compound has been shown to have potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. It has also been studied for its effects on cardiovascular function, gastrointestinal motility, and bladder function.